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Compound of Interest

Compound Name:
3-(Methylamino)pyridazine-4-

carbonitrile

Cat. No.: B597031 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical compounds is paramount. This guide provides essential safety

and logistical information for the disposal of 3-(methylamino)pyridazine-4-carbonitrile, a

heterocyclic nitrile compound. Due to the absence of a specific, publicly available Safety Data

Sheet (SDS) for this exact compound, the following procedures are based on the known

hazards of the pyridazine and nitrile chemical classes.

Core Safety and Hazard Data
Given the lack of specific data for 3-(methylamino)pyridazine-4-carbonitrile, the following

table summarizes key quantitative information for structurally related compounds to provide an

informed perspective on potential hazards. It is crucial to handle 3-(methylamino)pyridazine-
4-carbonitrile with the assumption that it shares these hazardous properties.
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Parameter
Value (Surrogate
Compound)

Surrogate
Compound

Source

Molecular Weight 134.14 g/mol

3-

(methylamino)pyridazi

ne-4-carbonitrile

Acute Toxicity (Oral)
Category 4 (Harmful if

swallowed)

6-

(Methylamino)pyridazi

n-3(2H)-one

[1]

Skin

Corrosion/Irritation

Category 2 (Causes

skin irritation)

6-

(Methylamino)pyridazi

n-3(2H)-one

[1]

Serious Eye

Damage/Irritation

Category 2A (Causes

serious eye irritation)

6-

(Methylamino)pyridazi

n-3(2H)-one

[1]

Acute Toxicity (Oral) Category 4
Pyridazine-3-

carbonitrile
[2]

Disposal Protocol: A Step-by-Step Approach
The primary recommended method for the disposal of pyridazine and nitrile-containing

compounds is through incineration by a licensed hazardous waste disposal facility. This

ensures the complete destruction of the compound and its hazardous thermal decomposition

products, such as hydrogen cyanide.

Experimental Protocol for Laboratory-Scale Waste Neutralization (for small quantities, as a pre-

treatment before collection by a licensed facility, if permissible by institutional policy):

Disclaimer: This procedure should only be performed by trained personnel in a controlled

laboratory setting with appropriate personal protective equipment and engineering controls.

Always consult with your institution's Environmental Health and Safety (EHS) department

before proceeding.

Objective: To hydrolyze the nitrile group to a less toxic carboxylic acid or amide, reducing the

hazard profile of the waste.
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Materials:

Waste 3-(methylamino)pyridazine-4-carbonitrile

Sodium hydroxide (NaOH) solution (e.g., 2M)

Hydrochloric acid (HCl) solution (e.g., 2M)

Large beaker or flask

Stir plate and stir bar

Fume hood

pH paper or pH meter

Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves (nitrile or

neoprene), safety goggles, lab coat.

Procedure:

Preparation: Conduct the entire procedure within a certified chemical fume hood. Ensure all

necessary safety equipment, including an eyewash station and safety shower, is readily

accessible.

Dilution: Slowly and cautiously add the waste 3-(methylamino)pyridazine-4-carbonitrile to

a large volume of cold water in a beaker with stirring. This helps to dissipate any heat

generated.

Basification: While continuously stirring, slowly add the sodium hydroxide solution to the

diluted waste. The goal is to raise the pH to >12 to facilitate the hydrolysis of the nitrile

group. Monitor the temperature of the solution and add the base slowly to prevent excessive

heat generation.

Reaction: Allow the basic solution to stir at room temperature for several hours (e.g.,

overnight) to ensure complete hydrolysis.
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Neutralization: After the reaction period, slowly and carefully add hydrochloric acid to

neutralize the solution. Monitor the pH using pH paper or a pH meter, aiming for a final pH

between 6 and 8. Be cautious as the neutralization reaction can be exothermic.

Final Disposal: The resulting neutralized aqueous solution should be collected in a properly

labeled hazardous waste container for pickup by your institution's EHS or a licensed waste

disposal contractor.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of 3-
(methylamino)pyridazine-4-carbonitrile.
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Start: Have 3-(methylamino)pyridazine-4-carbonitrile waste

Consult specific SDS for the compound

SDS Available?

Follow specific disposal instructions in SDS

Yes

No specific SDS available

No

End of Disposal Process

Assess hazards based on related compounds (pyridazine, nitrile)

Small Quantity?

Consider lab-scale hydrolysis pre-treatment (if permitted)

Yes

Large Quantity or No Lab Treatment

No

Collect in a labeled hazardous waste container

Contact Institutional EHS for pickup

Dispose via licensed hazardous waste incinerator

Click to download full resolution via product page

Caption: Disposal decision workflow for 3-(methylamino)pyridazine-4-carbonitrile.
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By adhering to these guidelines and consulting with institutional safety professionals,

researchers can ensure the safe and compliant disposal of 3-(methylamino)pyridazine-4-
carbonitrile, fostering a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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